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Introduction
Cyclobutyl(cyclopropyl)methanol is a versatile building block in organic synthesis, utilized in

the creation of more complex molecules for various applications, including pharmaceutical

development. Its unique strained ring systems, the cyclobutyl and cyclopropyl groups, impart

specific conformational and electronic properties that are of interest to medicinal chemists. A

fundamental characteristic of any chemical compound is its molecular weight, which plays a

pivotal role in its chemical, physical, and biological properties. This technical guide provides an

in-depth analysis of the molecular weight of cyclobutyl(cyclopropyl)methanol, its calculation,

and its relevance in the context of drug discovery and development.

Molecular Weight and Physicochemical
Characteristics
The molecular formula for cyclobutyl(cyclopropyl)methanol is C₈H₁₄O[1][2][3]. The

molecular weight is a critical parameter that influences a molecule's pharmacology, including its

absorption, distribution, metabolism, and excretion (ADME) profile.
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The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weights of carbon, hydrogen, and oxygen are approximately

12.011 amu, 1.008 amu, and 15.999 amu, respectively.

For cyclobutyl(cyclopropyl)methanol (C₈H₁₄O):

Carbon (C): 8 atoms × 12.011 amu/atom = 96.088 amu

Hydrogen (H): 14 atoms × 1.008 amu/atom = 14.112 amu

Oxygen (O): 1 atom × 15.999 amu/atom = 15.999 amu

Total Molecular Weight: 96.088 + 14.112 + 15.999 = 126.199 amu

This value is often rounded to 126.2 g/mol for practical applications[1].

The table below summarizes the key physicochemical properties of

cyclobutyl(cyclopropyl)methanol.

Property Value Source

Molecular Formula C₈H₁₄O PubChem[2][3]

Molecular Weight 126.20 g/mol PubChem[2][3]

Monoisotopic Mass 126.104465066 Da PubChem[2][3]

CAS Number 219717-34-7 CymitQuimica[1]

Logical Relationship of Molecular Weight
Components
The following diagram illustrates the hierarchical contribution of each element to the total

molecular weight of cyclobutyl(cyclopropyl)methanol.
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Elemental contribution to the molecular weight of cyclobutyl(cyclopropyl)methanol.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
The theoretical molecular weight of cyclobutyl(cyclopropyl)methanol can be experimentally

verified using mass spectrometry.

Objective: To confirm the molecular weight of a synthesized or purchased sample of

cyclobutyl(cyclopropyl)methanol.

Materials:

Cyclobutyl(cyclopropyl)methanol sample

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Solvent (e.g., methanol or acetonitrile)

Volumetric flasks and pipettes

Methodology:

Sample Preparation: Prepare a dilute solution of cyclobutyl(cyclopropyl)methanol
(approximately 1 mg/mL) in a suitable solvent.
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Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure

mass accuracy.

Ionization: Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is

a common technique for this type of molecule.

Mass Analysis: Acquire the mass spectrum in positive ion mode. The protonated molecule

[M+H]⁺ would be expected at m/z 127.1117.

Data Analysis: Compare the experimentally observed m/z value with the theoretically

calculated exact mass of the protonated molecule.

The workflow for this experimental verification is depicted in the following diagram.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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